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Compound of Interest

Compound Name: Oxacillin-d5

Cat. No.: B15566576

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
Oxacillin-d5, a crucial internal standard for the quantitative analysis of oxacillin in complex
biological matrices. This document outlines key product specifications from various suppliers,
details a representative experimental protocol for its use in liquid chromatography-tandem
mass spectrometry (LC-MS/MS), and presents visual workflows to aid in experimental design
and execution.

Introduction to Oxacillin-d5

Oxacillin-d5 is a deuterium-labeled analog of oxacillin, a narrow-spectrum beta-lactam
antibiotic. The five deuterium atoms on the phenyl group create a stable, mass-shifted version
of the molecule, making it an ideal internal standard for mass spectrometry-based
quantification.[1] Its use significantly improves the accuracy and precision of analytical methods
by correcting for variations in sample preparation and instrument response.[2] Oxacillin-d5 is
primarily utilized in pharmacokinetic studies, therapeutic drug monitoring, and other
bioanalytical applications requiring the precise measurement of oxacillin concentrations.[2]

Commercial Suppliers and Product Specifications

Several commercial suppliers offer Oxacillin-d5 for research purposes. While obtaining a
comprehensive, side-by-side comparison of all product specifications can be challenging

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15566576?utm_src=pdf-interest
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://clearsynth.com/product/oxacillin-d5
https://veeprho.com/impurities/oxacillin-d5-na-salt/
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://veeprho.com/impurities/oxacillin-d5-na-salt/
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

without contacting suppliers directly for batch-specific certificates of analysis, the following
tables summarize the publicly available quantitative data.

It is highly recommended that researchers request a certificate of analysis (CoA) from the
supplier for batch-specific information, including the precise isotopic enrichment, which is a
critical parameter for quantitative bioanalysis.

Table 1: General Product Specifications for Oxacillin-d5

. Chemical Purity (by . Storage
Supplier Available Form(s)
HPLC) Temperature
Clearsynth >98%]1] Solid[1] -20°C

LGC Standards

(Toronto Research >95% Solid (Neat) -20°C
Chemicals)

MedchemExpress Not specified Solid -20°C (powder)
Veeprho Not specified Solid (Sodium Salt) Not specified
Alfa Chemistry Not specified Solid Not specified

Table 2: Available Product Sizes for Oxacillin-d5

Supplier Available Quantities

Clearsynth 1 mg, 2.5 mg, 5 mg, 10 mg, 25 mg, 50 mg
LGC Standards (Toronto Research Chemicals) Custom pack sizes available upon request.
MedchemExpress 1 mg, 5 mg, 10 mg

Veeprho Inquire for detalils.

Alfa Chemistry Inquire for details.
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Experimental Protocol: Quantification of Oxacillin in
Human Plasma using LC-MS/MS with Oxacillin-d5
Internal Standard

This section details a representative experimental protocol for the analysis of oxacillin in human
plasma, adapted from established bioanalytical methods. This protocol is intended as a
guideline and may require optimization based on the specific instrumentation and laboratory
conditions.

Materials and Reagents

e Oxacillin analytical standard

o Oxacillin-d5 internal standard

e Human plasma (with anticoagulant, e.g., K2ZEDTA)
o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

Water (LC-MS grade)

Preparation of Stock and Working Solutions

o Oxacillin Stock Solution (1 mg/mL): Accurately weigh and dissolve oxacillin in methanol.

e Oxacillin-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve
Oxacillin-d5 in methanol.

» Working Solutions: Prepare serial dilutions of the oxacillin stock solution in a mixture of water
and acetonitrile (e.g., 50:50 v/v) to create calibration standards and quality control (QC)
samples. Prepare a working solution of the Oxacillin-d5 IS at an appropriate concentration
(e.g., 100 ng/mL) in the same diluent.
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Sample Preparation (Protein Precipitation)

o Pipette 100 pL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

Add 200 pL of the Oxacillin-d5 internal standard working solution in acetonitrile.

Vortex mix for 30 seconds to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography Conditions

o LC System: A high-performance or ultra-high-performance liquid chromatography
(HPLC/UHPLC) system.

e Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
» Mobile Phase A: 0.1% formic acid in water.

» Mobile Phase B: 0.1% formic acid in acetonitrile.

» Gradient Elution:

o 0-0.5min: 5% B

o

0.5-2.5 min: 5-95% B (linear gradient)

2.5-3.5 min: 95% B

o

[¢]

3.5-3.6 min: 95-5% B (linear gradient)

[¢]

3.6-5.0 min: 5% B (re-equilibration)

¢ Flow Rate: 0.4 mL/min.

¢ Injection Volume: 5 pL.
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e Column Temperature: 40°C.

Mass Spectrometry Conditions

e Mass Spectrometer: A triple quadrupole mass spectrometer.
« lonization Source: Electrospray ionization (ESI) in positive ion mode.
e Multiple Reaction Monitoring (MRM) Transitions:

o Oxacillin:m/z 402.1 - 160.1

o Oxacillin-d5:m/z 407.1 - 165.1

e lon Source Parameters: Optimize parameters such as capillary voltage, source temperature,
and gas flows according to the specific instrument.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the key processes in the
utilization of Oxacillin-d5 for research.
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Fig 1. A typical experimental workflow for the quantification of oxacillin in plasma.
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Fig 2. The logical relationship illustrating the role of Oxacillin-d5 in accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566576#commercial-suppliers-of-oxacillin-d5-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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